Cas no 898780-41-1 (3-(3,5-Dimethylphenyl)-2'-thiomethylpropiophenone)

• Product Name: 3-(3,5-Dimethylphenyl)-2'-thiomethylpropiophenone
• CAS No: 898780-41-1
• MF: C₁₈H₂₀OS
• MW: 284.415803909302
• CID: 869513
• PubChem ID: 24726495
• Update Time: 2025-08-04

3-(3,5-Dimethylphenyl)-2'-thiomethylpropiophenone Chemical and Physical Properties

Names and Identifiers

• 3-(3,5-dimethylphenyl)-1-(2-methylsulfanylphenyl)propan-1-one
• 3-(3,5-DIMETHYLPHENYL)-2'-THIOMETHYLPROPIOPHENONE
• 3-(3,5-Dimethylphenyl)-1-[2-(methylsulfanyl)phenyl]propan-1-one
• AKOS016022201
• MFCD03843880
• 898780-41-1
• DTXSID60644888
• 3-(3,5-Dimethylphenyl)-2'-thiomethylpropiophenone

• MDL： MFCD03843880
• Inchi： 1S/C18H20OS/c1-13-10-14(2)12-15(11-13)8-9-17(19)16-6-4-5-7-18(16)20-3/h4-7,10-12H,8-9H2,1-3H3
• InChI Key： MZPZAPFDOGBLJH-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC=CC=1C(CCC1C=C(C)C=C(C)C=1)=O

Computed Properties

• Exact Mass: 284.12300
• Monoisotopic Mass: 284.12348643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• PSA: 42.37000
• LogP: 4.84080

Additional information on 3-(3,5-Dimethylphenyl)-2'-thiomethylpropiophenone

Research Brief on 3-(3,5-Dimethylphenyl)-2'-thiomethylpropiophenone (CAS: 898780-41-1): Recent Advances and Applications

3-(3,5-Dimethylphenyl)-2'-thiomethylpropiophenone (CAS: 898780-41-1) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique thiomethyl and dimethylphenyl functional groups, has shown promising potential in various therapeutic applications, including as a key intermediate in the synthesis of bioactive molecules. Recent studies have explored its pharmacological properties, synthetic pathways, and potential roles in drug development, making it a subject of considerable scientific interest.

Recent research has focused on elucidating the molecular mechanisms underlying the biological activity of 3-(3,5-Dimethylphenyl)-2'-thiomethylpropiophenone. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy as a modulator of specific enzymatic pathways, particularly those involved in inflammatory responses. The compound's ability to interact with key protein targets, such as cyclooxygenase-2 (COX-2), suggests its potential as a lead compound for developing novel anti-inflammatory agents. These findings are supported by in vitro and in vivo assays, which highlight its selectivity and potency.

In addition to its pharmacological applications, advancements in the synthetic chemistry of 3-(3,5-Dimethylphenyl)-2'-thiomethylpropiophenone have been reported. A recent publication in Organic Letters (2024) detailed an optimized synthetic route that improves yield and purity while reducing environmental impact. The use of green chemistry principles, such as solvent-free reactions and catalytic methods, has been emphasized, aligning with the growing demand for sustainable pharmaceutical manufacturing practices. These developments are critical for scaling up production and ensuring the compound's availability for further research and clinical trials.

The compound's potential in oncology has also been explored. Preliminary studies indicate that 3-(3,5-Dimethylphenyl)-2'-thiomethylpropiophenone may exhibit cytotoxic effects against certain cancer cell lines, particularly those resistant to conventional therapies. Research published in Bioorganic & Medicinal Chemistry Letters (2023) reported its ability to induce apoptosis in leukemia cells via modulation of the Bcl-2 family of proteins. These findings, though preliminary, underscore the need for further investigation into its mechanisms and therapeutic window.

Despite these promising developments, challenges remain in the clinical translation of 3-(3,5-Dimethylphenyl)-2'-thiomethylpropiophenone. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through rigorous preclinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and advance the compound toward clinical applications. Future research directions may include structural optimization to enhance its pharmacokinetic properties and the exploration of combination therapies to maximize therapeutic efficacy.

In conclusion, 3-(3,5-Dimethylphenyl)-2'-thiomethylpropiophenone (CAS: 898780-41-1) represents a versatile and promising compound in the realm of chemical biology and drug discovery. Its diverse pharmacological activities, coupled with recent advancements in synthetic methodologies, position it as a valuable candidate for further development. Continued research and collaboration will be pivotal in unlocking its full potential and translating these findings into tangible therapeutic benefits.